Cas no 10401-55-5 (9-Octadecenoic acid,12-hydroxy-, hexadecyl ester, (9Z,12R)-)

9-Octadecenoic acid,12-hydroxy-, hexadecyl ester, (9Z,12R)- structure
10401-55-5 structure
Product Name:9-Octadecenoic acid,12-hydroxy-, hexadecyl ester, (9Z,12R)-
CAS No:10401-55-5
MF:C34H66O3
MW:522.886051654816
CID:155836
PubChem ID:6437731
Update Time:2025-04-19

9-Octadecenoic acid,12-hydroxy-, hexadecyl ester, (9Z,12R)- Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecenoic acid,12-hydroxy-, hexadecyl ester, (9Z,12R)-
    • hexadecyl (Z,12R)-12-hydroxyoctadec-9-enoate
    • RICINOLEIC ACID N-HEXADECYL ESTER
    • Cetyl ricinoleate
    • EINECS 233-864-4
    • Hexadecyl 12-hydroxy-9-octadecenoate
    • R0051
    • heptamethylphenyl-cyclotetrasiloxan
    • heptamethylphenylcyclotetrasiloxane
    • CETYL RICINOLEATE [INCI]
    • 9-Octadecenoic acid, 12-hydroxy-, hexadecyl ester
    • 9-OCTADECENOIC ACID, 12-HYDROXY-, HEXADECYL ESTER, (R-(Z))-
    • 12-Hydroxy-9-octadecenoic acid, hexadecyl ester
    • BILIVERDINDIMETHYLESTER
    • JEECHEM CER
    • Q27252705
    • NS00013447
    • Hexadecyl (R)-12-hydroxyoleate
    • 9-Octadecenoic acid, 12-hydroxy-, hexadecyl ester, (9Z,12R)-
    • 1P677500YD
    • CETINOL R
    • 10401-55-5
    • DTXSID301021501
    • AEC CETYL RICINOLEATE
    • SCHEMBL127467
    • Ricinoleic acid, hexadecyl ester
    • 9-OCTADECENOIC ACID, 12-HYDROXY-, HEXADECYL ESTER (R-(Z))-
    • UNII-1P677500YD
    • MFCD00135104
    • cetylricinoleat
    • TEGOSOFT CR
    • Inchi: 1S/C34H66O3/c1-3-5-7-9-10-11-12-13-14-15-18-21-24-28-32-37-34(36)31-27-23-20-17-16-19-22-26-30-33(35)29-25-8-6-4-2/h22,26,33,35H,3-21,23-25,27-32H2,1-2H3/b26-22-/t33-/m1/s1
    • InChI Key: XAMHKORMKJIEFW-AYTKPMRMSA-N
    • SMILES: O(C(CCCCCCC/C=C\C[C@@H](CCCCCC)O)=O)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 522.50100
  • Monoisotopic Mass: 522.501
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 31
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 13.8
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Color/Form: Not available
  • Density: 0.894
  • Boiling Point: 597°Cat760mmHg
  • Flash Point: 208.8°C
  • Refractive Index: 1.469
  • PSA: 46.53000
  • LogP: 11.01920
  • Solubility: Not available

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